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For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl acetamidocyanoacetate (CAS No. 4977-62-2), a versatile organic compound, serves as

a pivotal intermediate in the synthesis of a wide array of biologically active molecules. Its

unique trifunctional structure, featuring an ethyl ester, a cyano group, and an acetamido moiety,

allows for diverse chemical transformations, making it a valuable building block in medicinal

chemistry and drug development. This technical guide provides a comprehensive overview of

the physicochemical properties, synthesis, and key reactions of ethyl
acetamidocyanoacetate. It further delves into its applications in the synthesis of amino acids

and heterocyclic compounds, including potential therapeutic agents. Detailed experimental

protocols and spectral data are presented to facilitate its use in a research and development

setting.

Physicochemical Properties
Ethyl acetamidocyanoacetate is a white to off-white crystalline solid.[1] Its key physical and

chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 4977-62-2 [2][3][4][5]

Molecular Formula C₇H₁₀N₂O₃ [4][5]

Molecular Weight 170.17 g/mol [4][5]

Appearance
White to off-white crystalline

solid/powder
[1]

Melting Point 125-130 °C [1][5]

Boiling Point 347.5 ± 27.0 °C at 760 mmHg [5]

Density 1.2 ± 0.1 g/cm³ [5]

Flash Point 164.0 ± 23.7 °C [5]

Solubility

Soluble in common organic

solvents such as ethanol,

DMSO, and DMF.

[2]

Spectral Data
The structural elucidation of ethyl acetamidocyanoacetate is supported by various

spectroscopic techniques.

Spectroscopy Key Features

¹H NMR Data available on PubChem.

¹³C NMR Data available on PubChem.

Infrared (IR)
Data available on NIST WebBook and

PubChem.

Mass Spectrometry (MS)
Data available on NIST WebBook and

PubChem.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://orgsyn.org/demo.aspx?prep=cv1p0179
https://www.researchgate.net/figure/Synthesis-of-the-NAC-ester-derivatives-top-and-a-schematic-representation-of-increasing_fig1_340251915
https://orgsyn.org/demo.aspx?prep=CV1P0254
https://www.rsc.org/suppdata/d4/ob/d4ob00237g/d4ob00237g1.pdf
https://orgsyn.org/demo.aspx?prep=CV1P0254
https://www.rsc.org/suppdata/d4/ob/d4ob00237g/d4ob00237g1.pdf
https://orgsyn.org/demo.aspx?prep=CV1P0254
https://www.rsc.org/suppdata/d4/ob/d4ob00237g/d4ob00237g1.pdf
https://pubmed.ncbi.nlm.nih.gov/17705147/
https://pubmed.ncbi.nlm.nih.gov/17705147/
https://www.rsc.org/suppdata/d4/ob/d4ob00237g/d4ob00237g1.pdf
https://www.rsc.org/suppdata/d4/ob/d4ob00237g/d4ob00237g1.pdf
https://www.rsc.org/suppdata/d4/ob/d4ob00237g/d4ob00237g1.pdf
https://www.rsc.org/suppdata/d4/ob/d4ob00237g/d4ob00237g1.pdf
https://orgsyn.org/demo.aspx?prep=cv1p0179
https://www.benchchem.com/product/b146813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While a definitive, detailed protocol for the direct synthesis of ethyl acetamidocyanoacetate is

not readily available in the provided search results, a plausible synthetic route involves the

acetylation of ethyl 2-amino-2-cyanoacetate. The synthesis of the precursor, ethyl 2-amino-2-

cyanoacetate, can be achieved through the reduction of ethyl cyano(hydroxyimino)acetate.

Experimental Protocol: Synthesis of Ethyl 2-amino-2-
cyanoacetate (Precursor)
This protocol is based on the reduction of ethyl cyano(hydroxyimino)acetate.

Materials:

Ethyl cyano(hydroxyimino)acetate

Reducing agent (e.g., Sodium dithionite or catalytic hydrogenation setup)

Appropriate solvent (e.g., Ethanol, Water)

Spray-type Fine Bubble (FB) generator (optional, for enhanced reaction rate)

Procedure:

Dissolve ethyl cyano(hydroxyimino)acetate in a suitable solvent.

Introduce the reducing agent. If using catalytic hydrogenation, prepare the catalyst (e.g.,

Palladium on carbon) in the reaction vessel.

For enhanced reaction efficiency, a spray-type FB generator can be used to introduce

hydrogen gas.

Maintain the reaction at a controlled temperature and pressure, monitoring the progress by

techniques such as Thin Layer Chromatography (TLC).

Upon completion, the catalyst is filtered off, and the solvent is removed under reduced

pressure.

The crude ethyl 2-amino-2-cyanoacetate can be purified by recrystallization or column

chromatography.
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Note: This is a generalized procedure and requires optimization for specific laboratory

conditions.

Conceptual Acetylation to Ethyl Acetamidocyanoacetate
The subsequent step would involve the N-acetylation of the synthesized ethyl 2-amino-2-

cyanoacetate.

Conceptual Workflow:

Ethyl 2-amino-2-cyanoacetate

AcetylationAcetylating Agent
(e.g., Acetic anhydride or Acetyl chloride)

Base
(e.g., Pyridine or Triethylamine)

Ethyl acetamidocyanoacetate

Ethyl acetamidocyanoacetate

Alkylated Intermediate

Alkylation

Base
(e.g., Sodium ethoxide)

Alkyl Halide (R-X)

Hydrolysis & Decarboxylation
(Acid or Base) α-Amino Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b146813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl acetamidocyanoacetate

Knoevenagel
Condensation

Ketone/Aldehyde

Elemental Sulfur

Cyclization &
Aromatization

Base

2-Aminothiophene
Derivative

Growth Factor

Receptor Tyrosine Kinase
(e.g., EGFR, VEGFR)

ADP

 

Downstream Signaling
(e.g., MAPK, PI3K/AKT)

Phosphorylation

Ethyl Acetamidocyanoacetate
Derivative

Inhibition

ATP

Cell Proliferation,
Survival, Angiogenesis Apoptosis

Inhibition of
pro-survival signals

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl Acetamidocyanoacetate
Derivative

Bax (Pro-apoptotic)

Activation

Bcl-2 (Anti-apoptotic)

Inhibition

Mitochondrion

Promotes release of Inhibits release of

Cytochrome c

Caspase-9

Activation

Caspase-3

Activation

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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